N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C17H16N2O4/c1-17(22,14-7-4-8-23-14)10-18-16(21)12-9-15(20)19-13-6-3-2-5-11(12)13/h2-9,22H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: DCKKCJXXXBBMOB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=O)NC2=CC=CC=C21)(C3=CC=CO3)O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of quinoline carboxamides and has been studied for its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide involves the inhibition of the NF-κB pathway, which is a key regulator of inflammation and cancer. It also inhibits the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the immune response. It also induces apoptosis, which is programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide in lab experiments is its ability to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide. One direction is to further investigate its potential use as an anti-malarial drug. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to determine its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide involves the reaction of 2-furanmethanol with 2-chloroacetic acid to form 2-(furan-2-yl)-2-hydroxyacetic acid. This intermediate is then treated with phosphorus oxychloride to form 2-(furan-2-yl)-2-chloroacetyl chloride, which is then reacted with 4-aminoquinoline to form N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide.

Scientific Research Applications

N-[2-(furan-2-yl)-2-hydroxypropyl]-2-oxo-1H-quinoline-4-carboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as an anti-malarial drug.